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Compound of Interest

Compound Name: WIC1

Cat. No.: B15542475 Get Quote

In the dynamic landscape of research and drug development, the term "WIC1" can refer to

several distinct substances, each with unique handling requirements. This guide provides

essential safety and logistical information for three identified materials, ensuring that laboratory

professionals can manage them safely and effectively.

To ensure you are consulting the correct safety protocol, please identify your specific "WIC1"

from the table below based on its form and intended use.

Identifier Substance Name Primary Form Common Application

A
Wnt Inhibitor

Compound 1
Solid powder

Biological research,

Wnt signaling pathway

inhibition

B Weatherford WIC 1/ Liquid

Industrial, potentially

as a corrosion

inhibitor or similar

agent

C
Photopolymer WIC

100 Series
Liquid resin

3D printing and

photopolymerization

processes

A. Wnt Inhibitor Compound 1 (CAS 943083-58-7)
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Wnt Inhibitor Compound 1 is a potent substance used in cell biology and cancer research to

study the Wnt signaling pathway.[1][2][3][4] While specific hazard information is limited, it

should be handled as a potentially hazardous compound.

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is crucial when handling Wnt Inhibitor Compound 1 to

minimize exposure.

Equipment Specification Purpose

Gloves
Nitrile or other chemically

resistant gloves
Prevents skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Lab Coat Standard laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory
Not generally required for

small quantities

Use in a well-ventilated area.

Consider a respirator for large

quantities or if aerosolization is

possible.

Operational Plan: Step-by-Step Handling
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by covering surfaces with absorbent, disposable bench paper.

Weighing: As a solid powder, weigh the compound in a chemical fume hood to prevent

inhalation of airborne particles.

Solubilization: Wnt Inhibitor Compound 1 is soluble in DMSO and a 1:1 solution of DMSO

and methanol.[5] Prepare solutions in a chemical fume hood.

Use: Conduct all experimental work with the compound in a designated area, away from

general laboratory traffic.
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Storage: Store the solid compound at -10 to -25°C.[5] Keep the container tightly sealed.

Disposal Plan
Solid Waste: Dispose of contaminated consumables (e.g., pipette tips, tubes, bench paper)

in a designated hazardous waste container.

Liquid Waste: Collect all liquid waste containing Wnt Inhibitor Compound 1 in a clearly

labeled, sealed hazardous waste container.

Decontamination: Clean all work surfaces and equipment thoroughly with an appropriate

solvent (e.g., 70% ethanol) after use.

Final Disposal: All hazardous waste must be disposed of through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Wnt Signaling Pathway
The diagram below illustrates the canonical Wnt signaling pathway, which is inhibited by WIC1.
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Canonical Wnt Signaling Pathway and the action of WIC1.

B. Weatherford WIC 1/
This substance is identified as a corrosive liquid that can cause severe burns and may provoke

an allergic skin reaction.[6] Extreme caution is required during handling.

Personal Protective Equipment (PPE)
Due to its corrosive nature, a high level of protection is mandatory.

Equipment Specification Purpose

Gloves
Chemical resistant gloves

(e.g., butyl rubber, neoprene)

Prevents severe skin burns

and allergic reactions.

Eye Protection
Chemical safety goggles and a

face shield

Provides maximum protection

against splashes.

Body Protection
Chemical suit and rubber

boots

Protects against splashes and

spills.

Respiratory
NIOSH-approved respirator

with organic vapor cartridge

Required if working in a poorly

ventilated area or if vapors are

generated.

Operational Plan: Step-by-Step Handling
Ventilation: Always handle this material in a well-ventilated area, preferably within a chemical

fume hood.

Container Handling: Open containers with care to prevent splashing.

Dispensing: Use appropriate tools (e.g., chemical-resistant pumps or funnels) to transfer the

liquid. Avoid pouring directly from large containers.

Emergency Equipment: Ensure an eyewash station and safety shower are immediately

accessible.
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Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep

containers tightly closed.

Disposal Plan
Spills: For small spills, use an absorbent material (e.g., cloth, fleece) to wipe up the

substance.[6] Place the contaminated material into a suitable container for disposal.

Waste: Collect all waste materials in designated, labeled, and sealed containers.

Regulations: Dispose of all waste in strict accordance with local, state, and federal

environmental regulations. Contact your institution's environmental health and safety office

for specific guidance.

C. Photopolymer WIC 100 Series
This series of photopolymer resins can cause skin and serious eye irritation, and may lead to

an allergic skin reaction.[7]

Personal Protective Equipment (PPE)
Appropriate PPE is necessary to prevent skin and eye contact.

Equipment Specification Purpose

Gloves Protective gloves (e.g., nitrile)
Prevents skin irritation and

potential sensitization.

Eye Protection
Safety glasses with side

shields or chemical goggles
Protects eyes from splashes.

Body Protection
Protective clothing (e.g., lab

coat, apron)

Protects skin and personal

clothing.

Operational Plan: Step-by-Step Handling
Ventilation: Use in a well-ventilated area to avoid breathing vapors.

Avoid Contact: Take measures to prevent direct contact with skin and eyes.
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Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or

smoke in the work area.

Storage: Keep containers tightly closed and store in a cool, well-ventilated place away from

sources of ignition.

Curing: Be aware that these materials will polymerize when exposed to light.

Disposal Plan
Waste: Dispose of contents and containers at an industrial incineration plant.[7]

Regulations: Follow all applicable local, state, and federal regulations for the disposal of

chemical waste. Consult with your environmental health and safety department for specific

procedures.

General Chemical Handling Workflow
The following diagram outlines a universal workflow for the safe handling of laboratory

chemicals, applicable to all forms of WIC1.
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A generalized workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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